Cas no 23386-41-6 (3-Oxoisoindoline-5-carboxylic acid)

3-Oxoisoindoline-5-carboxylic acid Properties

Names and Identifiers

• 3-Oxoisoindoline-5-carboxylic acid
• 3-oxo-1,2-dihydroisoindole-5-carboxylic acid
• 3-Oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 3-Oxo-5-isoindolinecarboxylic acid
• AK-65805
• ANW-57159
• CTK8B7385
• KB-33093
• RL02736
• SureCN5879567
• 23386-41-6
• EN300-152020
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-3-oxo-
• DTXSID60620743
• AS-55123
• SCHEMBL5879567
• Y10067
• YAA38641
• AKOS006331654
• CS-0309019
• 3-Oxoisoindoline-5-carboxylicacid
• BCP32395
• J-513018
• SB35810
• MFCD09701284
• Z1198221037
• +Expand

• MDL： MFCD09701284
• InChIKey： VJAXCBJUBWJIRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO3/c11-8-7-3-5(9(12)13)1-2-6(7)4-10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• SMILES： O=C(O)C1=CC=2C(NCC2C=C1)=O

Computed Properties

• Exact Mass: 177.04261
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.042593085g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• Boiling Point: 539.5±50.0℃/15 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 280.1±30.1 °C
• Density: 1.4±0.1 g/cm3